Cas no 1181522-47-3 (5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide)

• Product Name: 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide
• CAS No: 1181522-47-3
• MF: C₁₂H₉BrClFN₂O₂S
• MW: 379.632463216782
• CID: 5682263
• PubChem ID: 45905901
• Update Time: 2025-05-24

5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592822
• 1181522-47-3
• Z445035514
• AKOS009840264
• 5-bromo-2-chloro-N-[(4-fluorophenyl)methyl]pyridine-3-sulfonamide
• 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide

• Inchi： 1S/C12H9BrClFN2O2S/c13-9-5-11(12(14)16-7-9)20(18,19)17-6-8-1-3-10(15)4-2-8/h1-5,7,17H,6H2
• InChI Key： ODRYUEWYOSXGDQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(NCC1C=CC(=CC=1)F)(=O)=O)Cl

Computed Properties

• Exact Mass: 377.92407g/mol
• Monoisotopic Mass: 377.92407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Additional information on 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide

Comprehensive Overview of 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide (CAS No. 1181522-47-3)

5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide (CAS No. 1181522-47-3) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridine ring, halogen substituents, and a fluorophenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the bromo and chloro substituents, contribute to its reactivity and make it a valuable building block in medicinal chemistry.

In recent years, the demand for halogenated sulfonamides like 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide has increased, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound's CAS No. 1181522-47-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide involves multi-step organic reactions, including halogenation, sulfonylation, and N-alkylation. Its molecular weight (exact mass: 393.53 g/mol) and lipophilicity (LogP ≈ 3.2) make it suitable for lead optimization in drug development. Notably, the 4-fluorophenyl moiety enhances its binding affinity to biological targets, a feature exploited in designing selective enzyme modulators.

From an SEO perspective, users often search for "CAS 1181522-47-3 supplier," "5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide uses," and "sulfonamide derivatives in drug design." These queries align with trending topics like precision medicine and sustainable agrochemicals. The compound's patent landscape is another area of interest, with several applications citing its utility in heterocyclic chemistry.

Analytical characterization of CAS No. 1181522-47-3 typically employs HPLC, NMR, and mass spectrometry. Its crystalline form and solubility profile (sparingly soluble in water, soluble in DMSO) are critical for formulation studies. Recent publications highlight its potential in neurodegenerative disease research, linking its sulfonamide group to amyloid aggregation inhibition—a trending focus in Alzheimer's therapeutics.

In conclusion, 5-bromo-2-chloro-N-(4-fluorophenyl)methylpyridine-3-sulfonamide represents a versatile chemical entity with broad interdisciplinary applications. Its CAS No. 1181522-47-3 serves as a key identifier for researchers exploring small-molecule therapeutics and material science innovations. As the scientific community prioritizes green chemistry and AI-driven molecular design, this compound's role in rational drug discovery is poised to expand further.